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Compound of Interest

Compound Name: Tribenuron-methyl

Cat. No.: B105370

The correct disposal of Tribenuron-methyl, a sulfonylurea herbicide, is critical for ensuring
laboratory safety and environmental protection. Due to its high toxicity to aquatic life with long-
lasting effects, it must be managed as a hazardous waste from generation to disposal.[1][2][3]
Adherence to strict protocols is necessary to prevent contamination of water systems and harm
to non-target organisms.[4]

Improper disposal of Tribenuron-methyl is a violation of federal law and can lead to significant
environmental damage.[5][6] This guide provides detailed, step-by-step procedures for
researchers and laboratory personnel to manage and dispose of Tribenuron-methyl waste
safely and in compliance with regulations.

Immediate Safety and Handling for Disposal

Before handling Tribenuron-methyl for disposal, it is imperative to wear appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, protective clothing, and
eye/face protection.[1][5] All handling should occur in a well-ventilated area.

Key Disposal Principles:

o Do Not Reuse: Empty containers must never be reused for any purpose as they can retain
hazardous residues.[4][7][8]

e Prevent Environmental Release: Avoid releasing the chemical or its containers into drains,
sewers, or any waterways.[2][3][4][9]
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o Follow Regulations: All waste must be handled and disposed of in accordance with all
applicable local, state, and federal regulations.[3][6][10]

Step-by-Step Disposal Procedures
Unused or Excess Tribenuron-methyl

Improper disposal of excess pesticides is prohibited.[6] If small amounts of a prepared solution
remain, the preferred method is to use it up by applying it according to the label instructions.[8]
[11] If this is not possible, the material must be treated as hazardous waste.

Step 1: Keep the product in its original, securely sealed container.[3]
o Step 2: Clearly label the container as "Hazardous Waste: Tribenuron-methyl."

o Step 3: Store the container in a designated, cool, dry, and well-ventilated secure area,
separated from food and feedstuffs.[4]

o Step 4: Arrange for disposal through a licensed hazardous waste disposal company. The
recommended treatment method is burning in an appropriately licensed incinerator.[4]

Disposing of Empty Containers

Empty containers can be as hazardous as full ones due to residual chemicals.[12]

Step 1: Triple or pressure rinse the container with a suitable solvent (e.g., water).[7]

o Step 2: Add the rinsate (the rinse water) to the spray tank for use.[7][9] Never pour rinsate
down the drain or on the ground.[8]

o Step 3: After rinsing, make the container unusable by puncturing or crushing it.[3]

o Step 4: Dispose of the clean, punctured container in accordance with local regulations, which
may involve returning it to the supplier or taking it to an approved waste management facility.

[31[7]

Spills and Contaminated Materials
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In the event of a spill, take immediate action to contain and clean up the material while wearing
full PPE.

» Step 1: Control the spill and prevent it from entering drains or waterways.[3]

o Step 2: For solid spills, gently sweep the material into a suitable container. If appropriate,
moisten first to prevent dusting.[1]

o Step 3: Collect all contaminated materials (e.g., absorbent pads, contaminated soil, used
PPE) and place them in a separate, sealable, and clearly labeled hazardous waste
container.[1][3][4]

o Step 4: Store the container with other Tribenuron-methyl waste for collection by a licensed
hazardous waste contractor.

Quantitative Data and Specifications

The following table summarizes key quantitative data relevant to the safe handling and
disposal of Tribenuron-methyl.
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Parameter Value | Specification Source(s)

UN Number 3077 [10]
Environmentally hazardous

Proper Shipping Name substance, solid, n.o.s. [10]
(Tribenuron-methyl)
9 (Miscellaneous hazardous

Hazard Class ] [10]
materials)

Recommended Storage Temp.  20°C (Do not exceed 35°C) [4]

Acute Oral Toxicity (Rat) LD50: >5000 mg/kg [3]

Acute Dermal Toxicity (Rabbit) LD50: >2000 mg/kg [3]

] o 72-h ErC50: 68 g/l (Very toxic
Aquatic Toxicity (Green Algae) [1][6]

to aquatic life)

Formulation Example

750 g/kg Water Dispersible
Granules (WDG)

[4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Tribenuron-

methyl waste in a laboratory setting.
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Tribenuron-Methyl Waste Identified

Determine Waste Type

Contaminated

Unused Product Materials

Empty Container

Unused Product or Spill Cleanup Debris

ST PO LS S Excess Mixture or Contaminated PPE

Triple Rinse Container; Label as Hazardous Waste: Place in Sealable,
Add Rinsate to Product Mix ‘Tribenuron-Methy!' Labeled Container

Puncture Container
to Prevent Reuse

Store all Waste Containers in a
Designated, Secure, Cool, Dry Area

Dispose via Licensed Hazardous Waste Facility
(e.g., Incineration) per Local/State/Federal Regulations

Click to download full resolution via product page

Caption: Workflow for the safe disposal of different types of Tribenuron-methyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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